Cas no 1823260-22-5 (methyl 1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1H-imidazole-4-carboxylate)

• Product Name: methyl 1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1H-imidazole-4-carboxylate
• CAS No: 1823260-22-5
• MF: C₁₂H₁₉N₃O₄
• MW: 269.296962976456
• CID: 6120519
• PubChem ID: 165918233
• Update Time: 2025-09-27

methyl 1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1H-imidazole-4-carboxylate
• 1823260-22-5
• EN300-6748504
• methyl 1-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]imidazole-4-carboxylate

• Inchi： 1S/C12H19N3O4/c1-12(2,3)19-11(17)13-5-6-15-7-9(14-8-15)10(16)18-4/h7-8H,5-6H2,1-4H3,(H,13,17)
• InChI Key： XTENOYJVWBWASG-UHFFFAOYSA-N
• SMILES： O(C(NCCN1C=NC(C(=O)OC)=C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 269.13755610g/mol
• Monoisotopic Mass: 269.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 82.4Ų

Additional information on methyl 1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1H-imidazole-4-carboxylate

Methyl 1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1H-imidazole-4-carboxylate: A Comprehensive Overview

The compound with CAS No. 1823260-22-5, known as methyl 1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1H-imidazole-4-carboxylate, is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and chemical synthesis. This compound is characterized by its unique structure, which includes a methyl ester group, an imidazole ring, and a tert-butoxycarbonyl (Boc) protected aminoethyl side chain. The combination of these functional groups makes it a versatile building block for the synthesis of various bioactive molecules.

Methyl 1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1H-imidazole-4-carboxylate has been extensively studied in recent years due to its potential in drug discovery and development. Researchers have highlighted its role as an intermediate in the synthesis of peptide-based drugs, where the Boc group serves as a protective moiety during the synthesis process. The imidazole ring, on the other hand, is known for its ability to form hydrogen bonds, making it a valuable component in designing molecules with specific pharmacokinetic properties.

Recent studies have demonstrated that this compound can be used as a precursor for the synthesis of imidazole-containing macrocycles, which are of great interest in medicinal chemistry. These macrocycles have shown promise in targeting various biological pathways, including those involved in cancer and neurodegenerative diseases. The use of methyl 1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1H-imidazole-4-carboxylate in such syntheses underscores its importance as a key intermediate in modern drug development.

In addition to its role in drug discovery, this compound has also been explored for its potential in materials science. The imidazole ring's ability to coordinate with metal ions has led to investigations into its use in the synthesis of metal-organic frameworks (MOFs). These frameworks have applications in gas storage, catalysis, and sensing technologies. The incorporation of methyl 1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1H-imidazole-4-carboxylate into MOFs has shown promising results, particularly in enhancing the stability and selectivity of these materials.

The synthesis of methyl 1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1H-imidazole-4-carboxylate involves a multi-step process that typically begins with the preparation of the imidazole derivative. This is followed by the introduction of the Boc-protected aminoethyl group and subsequent esterification to yield the final product. The use of Boc protection ensures that the amino group remains unreactive during intermediate steps, allowing for greater control over the synthesis process.

From an analytical standpoint, this compound has been characterized using various spectroscopic techniques, including nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These analyses have confirmed its molecular structure and purity, which are critical for ensuring consistent performance in downstream applications.

In terms of safety and handling, methyl 1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1H-imidazole-4-carboxylate should be treated with care due to its sensitivity to moisture and light. Proper storage conditions, such as keeping it in an air-tight container under inert atmosphere, are essential to maintain its stability. Additionally, appropriate personal protective equipment should be used during handling to minimize exposure risks.

Looking ahead, the continued exploration of methyl 1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1H-imidazole-4-carboxylate is expected to yield further insights into its potential applications. Ongoing research is focused on optimizing its use as a building block for complex molecules, as well as investigating novel synthetic routes that enhance efficiency and scalability.

In conclusion, methyl 1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1H-imidazole-4-carboxylate is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an indispensable tool in modern chemical synthesis, driving innovation in pharmaceuticals, materials science, and beyond.